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Compound of Interest

Compound Name: N-Valeryl-D-glucosamine

Cat. No.: B15549915 Get Quote

Essential Safety and Handling Guide for N-
Valeryl-D-glucosamine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of N-Valeryl-D-glucosamine in a laboratory setting. The following procedures are

based on best practices for handling non-hazardous powdered chemicals and information

available for structurally similar compounds, such as N-Acetyl-D-glucosamine, as a specific

Safety Data Sheet (SDS) for N-Valeryl-D-glucosamine is not readily available.

I. Personal Protective Equipment (PPE)
When handling N-Valeryl-D-glucosamine, appropriate personal protective equipment is crucial

to ensure personal safety and prevent contamination. The recommended PPE is standard for

handling non-hazardous powdered chemicals in a laboratory environment.

Core PPE Requirements:

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use nitrile or latex gloves to prevent skin contact.

Body Protection: A standard laboratory coat is required to protect against spills.
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Respiratory Protection: While N-Valeryl-D-glucosamine is not considered hazardous, a dust

mask or respirator is recommended when handling large quantities or when there is a

potential for generating airborne dust, to prevent respiratory irritation.

II. Operational Plan: Step-by-Step Handling
Procedure
A systematic approach to handling N-Valeryl-D-glucosamine will minimize exposure and

maintain a safe laboratory environment.

Preparation:

Ensure the work area, typically a clean bench or a chemical fume hood, is clean and

uncluttered.

Assemble all necessary equipment, including spatulas, weighing paper, and containers.

Don the required personal protective equipment as outlined above.

Weighing and Transfer:

To minimize the generation of dust, handle the powder gently.

Use a chemical fume hood or a ventilated balance enclosure, especially when working

with larger quantities.

When transferring the powder, use a spatula and avoid pouring directly from a large

container to a small one to prevent spills and dust formation.

In Case of a Spill:

For small spills, gently sweep up the powder using a brush and dustpan, avoiding actions

that could make the powder airborne.

Place the collected material into a sealed container for disposal.

Clean the spill area with a damp cloth.
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For larger spills, follow your institution's specific spill cleanup procedures.

III. Disposal Plan
Proper disposal of N-Valeryl-D-glucosamine and associated waste is essential to maintain a

safe and compliant laboratory. Based on information for similar non-hazardous chemicals, the

following disposal protocol is recommended.

Unused Product:

If the chemical is in its original, uncontaminated container, it can be disposed of as non-

hazardous solid waste.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Contaminated Materials:

Items such as used weighing paper, contaminated gloves, and paper towels should be

placed in a sealed bag or container and disposed of in the regular laboratory trash, unless

they are contaminated with a hazardous substance.

Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent (e.g., water).

The rinsate can typically be disposed of down the drain with copious amounts of water,

provided it is not contaminated with hazardous materials.

Deface the label on the empty container before placing it in the appropriate recycling or

trash receptacle.

IV. Quantitative Data Summary
While a specific SDS for N-Valeryl-D-glucosamine is not available, the following table

summarizes relevant data for the closely related compound, N-Acetyl-D-glucosamine, and

general properties of N-Valeryl-D-glucosamine from available sources.
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Property
N-Valeryl-D-glucosamine
(from PubChem)

N-Acetyl-D-glucosamine
(from Fisher Scientific
SDS[1])

Molecular Formula C11H21NO6 C8H15NO6

Molecular Weight 263.29 g/mol 221.21 g/mol

Appearance - Off-white Powder Solid

Melting Point - 211 - 227 °C

Hazard Classification Not Classified Not Classified as hazardous

V. Experimental Workflow
The following diagram illustrates the standard workflow for handling N-Valeryl-D-glucosamine
in a laboratory setting, from initial preparation to final disposal.
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Workflow for Safe Handling of N-Valeryl-D-glucosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling N-Valeryl-D-
glucosamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549915#personal-protective-equipment-for-
handling-n-valeryl-d-glucosamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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